Cas no 2171606-36-1 (1-(2-oxopentyl)azetidine-2-carboxamide)

• Product Name: 1-(2-oxopentyl)azetidine-2-carboxamide
• CAS No: 2171606-36-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6148245
• PubChem ID: 165522826
• Update Time: 2025-07-01

1-(2-oxopentyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxopentyl)azetidine-2-carboxamide
• 2171606-36-1
• EN300-1281342

• Inchi： 1S/C9H16N2O2/c1-2-3-7(12)6-11-5-4-8(11)9(10)13/h8H,2-6H2,1H3,(H2,10,13)
• InChI Key： MWNXSRHQZMVSJL-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(CCC)=O)N

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(2-oxopentyl)azetidine-2-carboxamide

Exploring the Potential of 1-(2-Oxopentyl)Azetidine-2-Carboxamide (CAS No. 2171606-36-1)

The compound 1-(2-Oxopentyl)Azetidine-2-Carboxamide (CAS No. 2171606-36-1) has emerged as a promising molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered significant attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Azetidine, a four-membered ring lactam, forms the core structure of this compound. The presence of the oxopentyl group introduces additional functional diversity, enhancing its reactivity and biological activity. The carboxamide functionality further contributes to its versatility, enabling interactions with various biological targets. This combination of structural features positions 1-(2-Oxopentyl)Azetidine-2-Carboxamide as a valuable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 1-(2-Oxopentyl)Azetidine-2-Carboxamide. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize its production. These methods not only enhance yield but also ensure the sustainability of the synthesis process, aligning with current green chemistry principles.

The pharmacological profile of 1-(2-Oxopentyl)Azetidine-2-Carboxamide is another area that has attracted considerable research interest. Studies have demonstrated its potential as an antimicrobial agent, with notable activity against a range of bacterial and fungal strains. Additionally, preliminary findings suggest its role in modulating cellular signaling pathways, which could be exploited for therapeutic interventions in chronic diseases such as cancer and neurodegenerative disorders.

In the context of drug delivery systems, azetidine derivatives like this compound have shown promise as carriers for bioactive molecules. Their ability to form stable complexes with drugs enhances bioavailability and reduces systemic toxicity, making them ideal candidates for targeted therapy applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further unravel the potential of 1-(2-Oxopentyl)Azetidine-2-Carboxamide. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models are being utilized to predict its binding affinities and optimize its pharmacokinetic properties.

In conclusion, 1-(2-Oxopentyl)Azetidine-2-Carboxamide (CAS No. 2171606-36-1) stands at the forefront of chemical innovation, offering diverse opportunities across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.